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Compound of Interest

Compound Name: UNC2250

Cat. No.: B15544142 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with potent, targeted compounds like UNC2250. This

document provides essential, immediate safety and logistical information for the handling of

UNC2250, a potent and selective Mer tyrosine kinase (MerTK) inhibitor.[1][2][3] By offering

clear, procedural guidance, we aim to be your preferred source for laboratory safety and

chemical handling information, building deep trust by providing value beyond the product itself.

Immediate Safety and Personal Protective
Equipment (PPE)
UNC2250 is a bioactive small molecule that requires careful handling to minimize exposure.

While a specific Safety Data Sheet (SDS) should always be consulted, the following general

precautions for handling potent kinase inhibitors should be strictly followed.

A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when handling

UNC2250. The required level of protection varies depending on the specific laboratory activity.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator. Gloves: Double-gloving with

nitrile gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Disposable, non-absorbent

lab coat. Ventilation: Certified chemical fume

hood or powder containment hood.

Solution Preparation and Handling

Gloves: Double-gloving with nitrile gloves. Eye

Protection: Chemical splash goggles or face

shield. Lab Coat: Standard laboratory coat.

Ventilation: Chemical fume hood.

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves. Eye Protection: Safety

glasses with side shields. Lab Coat: Standard

laboratory coat. Ventilation: Class II biological

safety cabinet.

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Standard laboratory coat.

Operational Plan: From Receipt to Disposal
A clear and concise operational plan is crucial for the safe management of UNC2250 within the

laboratory.

Receiving and Storage
Inspect: Upon receipt, visually inspect the packaging for any signs of damage or leakage.

Log: Document the receipt, quantity, and storage location in the laboratory's chemical

inventory.

Storage: Store UNC2250 powder at -20°C for long-term stability.[3] Stock solutions in solvent

should be stored at -80°C.[3]
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Handling and Experimental Use
Designated Area: All work with UNC2250 should be conducted in a designated and clearly

marked area.

Fume Hood: All manipulations of the solid compound and concentrated solutions must be

performed in a certified chemical fume hood.

Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not

possible, thoroughly decontaminate equipment after use.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.

Disposal Plan
Proper disposal of UNC2250 and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Categorization: All UNC2250 waste, including empty vials, contaminated PPE, and

experimental materials, should be treated as hazardous chemical waste.

Solid Waste: Collect all solid waste, such as contaminated gloves, bench paper, and pipette

tips, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing UNC2250 in a sealed, leak-proof, and

clearly labeled hazardous waste container. Do not pour any UNC2250-containing solutions

down the drain.

Decontamination: Decontaminate all work surfaces and non-disposable equipment with an

appropriate solvent (e.g., ethanol) followed by a thorough cleaning with soap and water.

Waste Pickup: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office.

Experimental Protocols
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UNC2250 is a potent inhibitor of MerTK, a member of the TAM (Tyro3, Axl, Mer) family of

receptor tyrosine kinases.[1][4] The following tables summarize key parameters from cited in

vitro and in vivo experiments.

In Vitro Kinase Assay
Parameter Description

Assay Type
Microfluidic Capillary Electrophoresis (MCE)

Assay[1]

Enzyme Mer Kinase

Substrate Fluorescently labeled peptide substrate

ATP Concentration At the Km for the enzyme[1]

UNC2250 IC50 1.7 nM[1]

Reaction Buffer
50 mM HEPES, pH 7.4, 10 mM MgCl₂, 1.0 mM

DTT, 0.01% Triton X-100, 0.1% BSA[1]

Termination Addition of 70 mM EDTA[1]

Cellular Assays
Parameter Description

Cell Lines
697 B-ALL cells, Colo699 NSCLC cells, BT-12

rhabdoid tumor cells[1][3]

Assay Inhibition of Mer phosphorylation[1][3]

UNC2250 IC50 (697 cells) 9.8 nM[3]

Treatment Conditions 5-500 nM UNC2250 for 1 hour[3]

Assay Colony formation in soft agar[1]

UNC2250 Concentration ~300 nM for Colo699, ~3 µM for BT-12[1]

Incubation Time 2 weeks for Colo699, 3 weeks for BT-12[1]
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UNC2250 and the Mer Signaling Pathway
UNC2250 exerts its effects by inhibiting the autophosphorylation of the Mer receptor tyrosine

kinase, which is a key component of the TAM signaling pathway. This pathway is involved in

various cellular processes, including cell survival, proliferation, and immune regulation.[5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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